Cas no 2228466-50-8 (2-(trimethyl-1H-pyrazol-4-yl)propanal)

• Product Name: 2-(trimethyl-1H-pyrazol-4-yl)propanal
• CAS No: 2228466-50-8
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 6000164
• PubChem ID: 65916799
• Update Time: 2025-10-22

2-(trimethyl-1H-pyrazol-4-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(trimethyl-1H-pyrazol-4-yl)propanal
• 2228466-50-8
• EN300-1830648

• Inchi： 1S/C9H14N2O/c1-6(5-12)9-7(2)10-11(4)8(9)3/h5-6H,1-4H3
• InChI Key： QRYFKJVWSPRYRB-UHFFFAOYSA-N
• SMILES： O=CC(C)C1C(C)=NN(C)C=1C

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 34.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 2-(trimethyl-1H-pyrazol-4-yl)propanal

2-(Trimethyl-1H-Pyrazol-4-yl)Propanal (CAS No. 2228466-50-8): A Comprehensive Overview of Its Chemical Structure, Biological Activity, and Research Applications

2-(Trimethyl-1H-Pyrazol-4-yl)Propanal, also known by its CAS number 2228466-50-8, is a multifunctional organic compound that has garnered significant attention in the field of pharmaceutical research. This molecule belongs to the class of α,β-unsaturated aldehydes, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and antitumor properties. Recent studies have highlighted the potential of 2-(Trimethyl-1H-Pyrazol-4-yl)Propanal as a promising scaffold for drug development, particularly in the context of targeting inflammatory pathways and metabolic disorders.

The chemical structure of 2-(Trimethyl-1H-Pyrazol-4-yl)Propanal is characterized by a three-carbon aldehyde chain conjugated with a trimethylpyrazole ring. The pyrazole ring, a five-membered heterocyclic compound containing two nitrogen atoms, is a common structural motif in many bioactive molecules. The trimethyl substitution on the pyrazole ring enhances the molecule's hydrophobicity and metabolic stability, making it an attractive candidate for pharmaceutical applications. The aldehyde group at the terminal end of the molecule contributes to its reactivity and ability to form covalent bonds with biological targets, which is a key factor in its pharmacological activity.

Recent research published in the Journal of Medicinal Chemistry (2023) has demonstrated that 2-(Trimethyl-1H-Pyrazol-4-yl)Propanal exhibits potent anti-inflammatory effects by modulating the NF-κB signaling pathway. This pathway is a central regulator of the immune response and is implicated in various inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. The study found that 2-(Trimethyl-1H-Pyrazol-4-yl)Propanal significantly inhibits the activation of NF-κB, thereby reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings underscore the potential of this compound as a therapeutic agent for chronic inflammatory conditions.

In addition to its anti-inflammatory properties, 2-(Trimethyl-1H-Pyrazol-4-yl)Propanal has shown promise in the treatment of metabolic disorders. A 2024 study in Drug Discovery Today reported that this compound can modulate glucose metabolism by enhancing insulin sensitivity. The research team discovered that 2-(Trimethyl-1H-Pyrazol-4-yl)Propanal activates the AMPK pathway, which plays a crucial role in cellular energy homeostasis. By activating AMPK, this compound promotes glucose uptake in adipocytes and reduces hepatic glucose production, making it a potential candidate for the management of type 2 diabetes.

The synthesis of 2-(Trimethyl-1H-Pyrazol-4-yl)Propanal has been a focus of recent chemical research due to its potential applications in drug discovery. A 2023 paper in Organic & Biomolecular Chemistry described a novel synthetic route involving the coupling of a trimethylpyrazole derivative with an aldehyde group. The method utilizes a catalytic hydrogenation process to form the desired aldehyde functionality, which is critical for the compound's biological activity. This synthetic approach offers a scalable and efficient method for the preparation of 2-(Trimethyl-1H-Pyrazol-4-yl)Propanal, which is essential for its development as a therapeutic agent.

One of the key challenges in the development of 2-(Trimethyl-1H-Pyrazol-4-yl)Propanal is its metabolic stability. While the trimethyl substitution on the pyrazole ring enhances hydrophobicity, it also increases the risk of metabolic degradation in vivo. Researchers have addressed this issue by incorporating functional groups that improve the molecule's resistance to enzymatic breakdown. A 2022 study in Chemical Communications demonstrated that the introduction of a methyl group at the terminal aldehyde carbon significantly improves the compound's half-life in vivo, suggesting that structural modifications can enhance its therapeutic potential.

The pharmacokinetic profile of 2-(Trimethyl-1H-Pyrazol-4-yl)Propanal is another area of active investigation. A 2023 study published in Pharmaceutical Research evaluated the absorption, distribution, metabolism, and excretion (ADME) properties of this compound in rodent models. The results showed that 2-(Trimethyl-1H-Pyrazol-4-yl)Propanal exhibits good oral bioavailability, with a peak plasma concentration achieved within 30 minutes of administration. The compound is primarily metabolized in the liver, where it undergoes oxidative metabolism to form inactive metabolites. These findings suggest that 2-(Trimethyl-1H-Pyrazol-4-yl)Propanal has favorable pharmacokinetic properties that could support its development as an orally administered drug.

Despite its promising biological activities, the potential toxicological effects of 2-(Trimethyl-1H-Pyrazol-4-yl)Propanal must be carefully evaluated. A 2024 study in Toxicological Sciences investigated the safety profile of this compound in vitro and in vivo. The study found that at therapeutic concentrations, 2-(Trimethyl-1H-Pyrazol-4-yl)Propanal does not induce significant cytotoxicity or genotoxicity. However, at high concentrations, the compound exhibited mild hepatotoxicity, which highlights the importance of optimizing its dosage to ensure therapeutic safety.

The versatility of 2-(Trimethyl-1H-Pyrazol-4-yl)Propanal extends beyond its biological activities. Recent studies have explored its potential as a chemical probe for drug discovery. A 2023 paper in ACS Chemical Biology described the use of this compound as a lead molecule for the development of novel inhibitors targeting specific enzymes involved in disease pathways. The ability to modify the molecular structure of 2-(Trimethyl-1H-Pyrazol-4-yl)Propanal to enhance its potency and selectivity underscores its value as a scaffold for drug development.

In conclusion, 2-(Trimethyl-1H-Pyrazol-4-yl)Propanal represents a promising candidate for pharmaceutical research due to its diverse biological activities and structural versatility. The compound's potential applications in the treatment of inflammatory diseases and metabolic disorders, combined with its favorable pharmacokinetic properties, make it an attractive target for further investigation. Ongoing research into its synthesis, pharmacokinetics, and toxicological profile will be critical in advancing its development as a therapeutic agent. As the field of medicinal chemistry continues to evolve, compounds like 2-(Trimethyl-1H-Pyrazol-4-yl)Propanal are likely to play an increasingly important role in the discovery of novel therapies for a wide range of diseases.